1-(4-fluorophenyl)-N-((5-methylisoxazol-3-yl)methyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H16FN3O3/c1-10-6-13(19-23-10)8-18-16(22)11-7-15(21)20(9-11)14-4-2-12(17)3-5-14/h2-6,11H,7-9H2,1H3,(H,18,22)
• InChI Key: RQUORXXKTBBVTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)F
• Molecular Formula: C16H16FN3O3
• Molecular Weight: 317.31 g/mol

Description

1-(4-fluorophenyl)-N-((5-methylisoxazol-3-yl)methyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C16H16FN3O3 and its molecular weight is 317.32. The purity is usually 95%.
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Scientific Research Applications

Given the absence of direct matches, here are some general approaches that are commonly employed in the scientific research applications of complex chemical compounds, which might be applicable to the compound of interest, based on the structure and known functionalities of related compounds:

Discovery and Development of Inhibitors

Compounds with specific structural motifs often serve as inhibitors for various enzymes or receptors. Research focuses on their potential therapeutic applications, such as in the treatment of cancer, viral infections, or metabolic disorders. For example, research on compounds structurally similar to the one might aim at discovering new pharmacological targets or enhancing the specificity and efficacy of existing treatments (G. M. Schroeder et al., 2009).

Pharmacokinetics and Metabolism Studies

Studies in this area explore how compounds are absorbed, distributed, metabolized, and excreted in the body. This research is crucial for understanding the safety, efficacy, and dosing of potential pharmaceuticals. Compounds are analyzed for their metabolic stability, their interaction with metabolic enzymes, and their ability to cross biological barriers (C. Renzulli et al., 2011).

Chemical Synthesis and Characterization

Research often focuses on the synthesis of novel compounds and their derivatives, aiming to improve their chemical properties or biological activity. This includes developing new synthetic pathways, optimizing reaction conditions, and characterizing the products using various analytical techniques. The goal is often to enhance the solubility, stability, or bioavailability of compounds (N. Desai et al., 2013).